Cas no 139-06-0 (calcium bis(N-cyclohexylsulfamate))

Calcium bis(N-cyclohexylsulfamate) is an organosulfamate compound with applications in specialty chemical synthesis and industrial processes. Its key advantages include high thermal stability and solubility in polar solvents, making it suitable for formulations requiring controlled release or reactivity. The cyclohexylsulfamate moiety contributes to its resistance to hydrolysis, enhancing durability in aqueous systems. As a calcium salt, it offers improved handling properties compared to alkali metal variants, reducing hygroscopicity. The compound’s structure allows for selective reactivity in organic transformations, particularly where sulfamate-based intermediates are required. Its stability under moderate pH conditions makes it a viable candidate for niche applications in catalysis or functional material design.
calcium bis(N-cyclohexylsulfamate) structure
139-06-0 structure
Product Name:calcium bis(N-cyclohexylsulfamate)
CAS No:139-06-0
MF:C12H24CaN2O6S2
MW:396.5367603302
CID:36413
Update Time:2025-06-23

calcium bis(N-cyclohexylsulfamate) Chemical and Physical Properties

Names and Identifiers

    • Calcium bis(cyclohexylsulphamate)
    • cacyclamate
    • calciumcyclohexanesulfamate
    • calciumcyclohexanesulphamate
    • calciumcyclohexylsulfamate
    • calciumcyclohexylsulphamate
    • calciumsucaryl
    • cyclamate,calciumsalt
    • cyclamicacidhemicalcium
    • CYCLAMIC ACID
    • CALCIUM CYCLAMATE
    • CYCLAMATE CALCIUM
    • cyclan
    • cylan
    • dietil
    • kalziumzyklamate
    • sucarylcalcium
    • Calcium Cycalmate
    • calcium bis(N-cyclohexylsulfamate)
    • Inchi: 1S/2C6H13NO3S.Ca/c2*8-11(9,10)7-6-4-2-1-3-5-6;/h2*6-7H,1-5H2,(H,8,9,10);/q;;+2/p-2
    • InChI Key: UKLJMHXGZUJRTL-UHFFFAOYSA-L
    • SMILES: C1(CCCCC1)NS([O-])(=O)=O.C1(CCCCC1)NS([O-])(=O)=O.[Ca+2]

Computed Properties

  • Exact Mass: 396.07000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White crystalline or crystalline powder,Almost odorless,Sweet taste,Sugar sweetened30~50times.Antipyretic\light\The air is stable.140° C heating2h,Loss of crystalline water,to500℃decomposition.
  • PSA: 155.22000
  • LogP: 3.68120
  • Solubility: It is easily soluble in water (25g/100ml), slightly soluble in ethanol (1g/60ml), and almost insoluble in benzene \ chloroform and diethyl ether
  • Merck: 13,1666

calcium bis(N-cyclohexylsulfamate) Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • RTECS:GV7100000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R36/37/38

calcium bis(N-cyclohexylsulfamate) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C145088-50mg
calcium bis(N-cyclohexylsulfamate)
139-06-0
50mg
45.00 2021-08-15
TRC
C145088-100mg
calcium bis(N-cyclohexylsulfamate)
139-06-0
100mg
60.00 2021-08-15
TRC
C145088-500mg
calcium bis(N-cyclohexylsulfamate)
139-06-0
500mg
90.00 2021-08-15
TRC
C145088-1g
Calcium bis(N-Cyclohexylsulfamate)
139-06-0
1g
$ 64.00 2023-04-18
TRC
C145088-5g
Calcium bis(N-Cyclohexylsulfamate)
139-06-0
5g
$ 184.00 2023-04-18
TRC
C145088-10g
Calcium bis(N-Cyclohexylsulfamate)
139-06-0
10g
$ 282.00 2023-04-18

Additional information on calcium bis(N-cyclohexylsulfamate)

Calcium Bis(N-cyclohexylsulfamate) (CAS No. 139-06-0): A Comprehensive Overview

Calcium bis(N-cyclohexylsulfamate), with the CAS No. 139-06-0, is a specialized chemical compound widely recognized for its unique properties and applications in various industries. This compound, also referred to as calcium cyclohexylsulfamate, is a derivative of sulfamic acid and is valued for its stability and solubility in aqueous solutions. Its molecular structure, featuring a cyclohexyl group bonded to a sulfamate moiety, contributes to its versatility in formulations requiring controlled release or enhanced solubility.

In recent years, the demand for calcium bis(N-cyclohexylsulfamate) has grown due to its role in food additives, pharmaceutical excipients, and industrial applications. Consumers and researchers alike are increasingly interested in its safety profile, biodegradability, and compatibility with other ingredients. Searches for "calcium cyclohexylsulfamate uses" or "CAS 139-06-0 safety data" reflect this trend, highlighting the need for accurate, science-backed information.

One of the most discussed topics surrounding calcium bis(N-cyclohexylsulfamate) is its potential as a sweetening agent. Unlike traditional sweeteners, this compound offers a low-calorie alternative with minimal aftertaste, making it a subject of interest for health-conscious consumers and food manufacturers. Questions like "Is calcium bis(N-cyclohexylsulfamate) safe for diabetics?" or "How does it compare to aspartame?" are frequently searched, underscoring its relevance in the health and wellness sector.

From a technical perspective, the synthesis of calcium bis(N-cyclohexylsulfamate) involves the reaction of sulfamic acid with cyclohexylamine, followed by neutralization with calcium hydroxide. This process yields a stable, white crystalline powder that is highly soluble in water. Its hygroscopic nature makes it suitable for applications requiring moisture retention, such as cosmetic formulations or agricultural adjuvants.

Environmental considerations are another hot topic linked to CAS No. 139-06-0. With increasing regulations on sustainable chemicals, researchers are exploring its biodegradability and eco-toxicity. Searches for "calcium cyclohexylsulfamate environmental impact" or "green alternatives to sulfamates" indicate a growing awareness of its ecological footprint. Studies suggest that this compound degrades more efficiently than traditional sulfonates, aligning with the push for greener chemistry.

In the pharmaceutical industry, calcium bis(N-cyclohexylsulfamate) is often used as a stabilizer or buffering agent in tablet formulations. Its ability to maintain pH levels and enhance drug solubility has made it a preferred choice for oral medications. Queries like "Can calcium bis(N-cyclohexylsulfamate) be used in vaccines?" or "What are its excipient properties?" demonstrate the compound's significance in drug development.

Looking ahead, the future of calcium bis(N-cyclohexylsulfamate) appears promising, with ongoing research into its multifunctional applications. Whether as a food additive, pharmaceutical aid, or industrial component, its unique chemical profile continues to attract attention. For those seeking in-depth information, resources on "CAS 139-06-0 technical specifications" or "calcium cyclohexylsulfamate suppliers" provide valuable insights into its commercial availability and regulatory status.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent